N-benzyl-3-hydroxy-1-piperidinecarbothioamide

• IUPAC Name: N-benzyl-3-hydroxypiperidine-1-carbothioamide
• InChI: InChI=1S/C13H18N2OS/c16-12-7-4-8-15(10-12)13(17)14-9-11-5-2-1-3-6-11/h1-3,5-6,12,16H,4,7-10H2,(H,14,17)
• InChI Key: LGCZJVPKBJERHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=S)NCC2=CC=CC=C2)O
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

N-benzyl-3-hydroxy-1-piperidinecarbothioamide, also known as BTCP, is a chemical compound that has been widely studied due to its potential therapeutic applications. BTCP belongs to the class of piperidine derivatives and has been found to exhibit analgesic and anticonvulsant properties.

Mechanism of Action

N-benzyl-3-hydroxy-1-piperidinecarbothioamide acts on the central nervous system by binding to the mu-opioid receptors, which are responsible for pain perception and modulation. It also acts on the GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. By modulating these receptors, N-benzyl-3-hydroxy-1-piperidinecarbothioamide can produce analgesic and anticonvulsant effects.
Biochemical and Physiological Effects
N-benzyl-3-hydroxy-1-piperidinecarbothioamide has been found to produce analgesic effects by reducing the sensitivity of the pain receptors in the brain. It also produces anticonvulsant effects by reducing the excitability of neurons in the brain. N-benzyl-3-hydroxy-1-piperidinecarbothioamide has also been found to produce sedative effects, which can be beneficial in the treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

N-benzyl-3-hydroxy-1-piperidinecarbothioamide has several advantages over other compounds in the same class. It has a high affinity for the mu-opioid receptors, making it a potent analgesic. It also has a long duration of action, which can reduce the frequency of dosing. However, N-benzyl-3-hydroxy-1-piperidinecarbothioamide has several limitations, including its potential for abuse and addiction. It can also produce respiratory depression, which can be fatal in high doses.

Future Directions

There are several future directions for the research on N-benzyl-3-hydroxy-1-piperidinecarbothioamide. One potential direction is the development of novel analogs that can produce the same therapeutic effects without the potential for abuse and addiction. Another direction is the study of the pharmacokinetics and pharmacodynamics of N-benzyl-3-hydroxy-1-piperidinecarbothioamide to optimize its dosing and reduce its side effects. Additionally, the potential use of N-benzyl-3-hydroxy-1-piperidinecarbothioamide in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease should be explored.
Conclusion
In conclusion, N-benzyl-3-hydroxy-1-piperidinecarbothioamide is a promising compound that has been extensively studied for its potential therapeutic applications. Its analgesic and anticonvulsant properties make it a potential candidate for the treatment of chronic pain and epilepsy. However, its potential for abuse and addiction and its side effects should be carefully considered before its use in clinical settings. Further research is needed to optimize its dosing and reduce its side effects.

Scientific Research Applications

N-benzyl-3-hydroxy-1-piperidinecarbothioamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit analgesic and anticonvulsant properties, making it a potential candidate for the treatment of chronic pain and epilepsy. N-benzyl-3-hydroxy-1-piperidinecarbothioamide has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.